Cas no 314285-24-0 (4,5-dimethyl-2-propanamidothiophene-3-carboxamide)

• Product Name: 4,5-dimethyl-2-propanamidothiophene-3-carboxamide
• CAS No: 314285-24-0
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5473661
• Update Time: 2025-07-19

4,5-dimethyl-2-propanamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-2-(propionylamino)-3-thiophenecarboxamide
• 4,5-dimethyl-2-propanamidothiophene-3-carboxamide

• Inchi： 1S/C10H14N2O2S/c1-4-7(13)12-10-8(9(11)14)5(2)6(3)15-10/h4H2,1-3H3,(H2,11,14)(H,12,13)
• InChI Key： BGHBEYDLRXTBNW-UHFFFAOYSA-N
• SMILES： C1(NC(CC)=O)SC(=C(C)C=1C(N)=O)C

Additional information on 4,5-dimethyl-2-propanamidothiophene-3-carboxamide

Comprehensive Overview of 4,5-dimethyl-2-propanamidothiophene-3-carboxamide (CAS No. 314285-24-0)

4,5-dimethyl-2-propanamidothiophene-3-carboxamide (CAS No. 314285-24-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene core and carboxamide functional groups, is widely studied for its potential applications in drug development and advanced materials. Researchers are particularly interested in its structural properties, which make it a promising candidate for pharmaceutical intermediates and biologically active molecules.

The molecular structure of 4,5-dimethyl-2-propanamidothiophene-3-carboxamide features a thiophene ring substituted with methyl groups at the 4 and 5 positions, along with a propanamido and carboxamide moiety. This configuration contributes to its stability and reactivity, making it a versatile building block in synthetic chemistry. Recent studies have explored its role in the synthesis of heterocyclic compounds, which are crucial in the development of new therapeutic agents and functional materials.

In the context of current research trends, 4,5-dimethyl-2-propanamidothiophene-3-carboxamide aligns with the growing demand for sustainable chemistry and green synthesis methods. Scientists are investigating eco-friendly approaches to produce this compound, minimizing waste and energy consumption. This focus on sustainability resonates with the broader scientific community's commitment to addressing environmental challenges while advancing chemical innovation.

Another area of interest is the compound's potential in drug discovery. Its thiophene scaffold is known to interact with various biological targets, making it a valuable precursor for designing small-molecule inhibitors and enzyme modulators. Researchers are particularly intrigued by its possible applications in treating chronic diseases, such as inflammatory disorders and metabolic syndromes. These investigations are part of a larger effort to identify novel bioactive compounds with improved efficacy and safety profiles.

From a commercial perspective, 4,5-dimethyl-2-propanamidothiophene-3-carboxamide is gaining traction as a high-value chemical in the pharmaceutical and agrochemical industries. Its synthesis and purification processes are continually optimized to meet the stringent quality standards required for industrial applications. Companies are also exploring its use in material science, where its unique properties could contribute to the development of advanced polymers and electronic materials.

For those seeking detailed information about CAS No. 314285-24-0, it is essential to consult reliable sources such as peer-reviewed journals, patent databases, and chemical catalogs. The compound's safety data, handling guidelines, and regulatory status should also be reviewed to ensure compliance with international standards. As research progresses, 4,5-dimethyl-2-propanamidothiophene-3-carboxamide is expected to play an increasingly important role in scientific and industrial advancements.

In summary, 4,5-dimethyl-2-propanamidothiophene-3-carboxamide (CAS No. 314285-24-0) represents a fascinating area of study with broad implications for healthcare, materials engineering, and environmental sustainability. Its multifaceted applications underscore the importance of continued research and collaboration across disciplines to unlock its full potential.